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Compound of Interest

N-(2-bromophenyl)-3-phenylprop-
Compound Name:

2-enamide
CAS No.: 71910-51-5
Cat. No.: B1269319

Get Quote
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Optimized Synthesis, Characterization, and Application
in Heterocyclic Chemistry
Executive Summary

N-(2-bromophenyl)-3-phenylprop-2-enamide (CAS 71910-51-5) is a specialized a,[3-
unsaturated amide utilized primarily as a high-value intermediate in the synthesis of nitrogen-
containing heterocycles, specifically functionalized quinolines. Its structural core combines a
cinnamoyl moiety with an ortho-brominated aniline, creating a scaffold primed for
intramolecular cyclization reactions (e.g., Heck-type or Vilsmeier-Haack cyclizations). Beyond
its synthetic utility, the compound belongs to the cinnamamide class, which exhibits
documented antimicrobial and anticancer activities, making it a relevant pharmacophore in
medicinal chemistry campaigns.[1]

Chemical Profile & Properties[2][3][4][5][6][7]1[8][9]

The following physicochemical data provides the baseline for identification and quality control.

© 2026 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b1269319#bc-rfq
https://www.benchchem.com/product/b1269319/docs?utm_src=pdf-body#technical-guide-n-2-bromophenyl-3-phenylprop-2-enamide
https://www.ashdin.com/articles/synthesis-pharmacological-evaluation-of-novel-cinnamamide-derivatives-containing-substituted-2aminothiophenes.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1269319?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Property Specification

CAS Number 71910-51-5

IUPAC Name (eii)r;]l\i:iz-bromophenyl)—3-pheny|prop-2-

Molecular Formula C15H12BrNO

Molecular Weight 302.17 g/mol

Appearance White to off-white crystalline solid

Density (Predicted) ~1.455 g/cm3

Boiling Point (Predicted) ~470.4°C at 760 mmHg

Solubility Soluble in. DMSO, DMF, DCM, Chloroform;
Insoluble in Water

InChl Key FZGNQEIHILPIBW-ZHACIJKMWSA-N

Technical Synthesis Protocol
Method A: The Schotten-Baumann Acylation Route

This protocol is selected for its high atom economy and ease of purification compared to direct
coupling with reagents like DCC/EDC. It utilizes cinnamoyl chloride, which provides a rapid and
irreversible acylation of the sterically hindered 2-bromoaniline.

Reagents & Materials

Precursor A: 2-Bromoaniline (1.0 eq)

Precursor B: Cinnamoyl chloride (1.1 eq)

Base: Pyridine (1.5 eq) or Triethylamine (TEA) (1.5 eq)

Solvent: Dichloromethane (DCM) (anhydrous)

Quench: 1M HCI, Saturated NaHCOs
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Step-by-Step Workflow

Preparation: In a flame-dried round-bottom flask, dissolve 2-bromoaniline (10 mmol) in
anhydrous DCM (30 mL). Cool the solution to 0°C using an ice bath.

Base Addition: Add Pyridine (15 mmol) dropwise. Note: Pyridine acts as both a base to
neutralize the HCI byproduct and a nucleophilic catalyst.

Acylation: Dissolve cinnamoyl chloride (11 mmol) in DCM (10 mL) and add it dropwise to the
reaction mixture over 20 minutes. Maintain temperature < 5°C to prevent side reactions.

Reaction: Allow the mixture to warm to room temperature and stir for 4—6 hours.

o Self-Validating Step (TLC): Monitor reaction progress using Hexane:EtOAc (7:3). The
starting aniline (higher Rf, fluorescent) should disappear, replaced by the amide product
(lower Rf, UV active).

Workup:

o Wash the organic layer sequentially with 1M HCI (2 x 20 mL) to remove excess
pyridine/aniline.

o Wash with Saturated NaHCOs (2 x 20 mL) to remove unreacted acid chloride (hydrolyzed
to cinnamic acid).

o Wash with Brine (1 x 20 mL), dry over anhydrous NazSOa, and concentrate in vacuo.

Purification: Recrystallize from Ethanol or purify via flash column chromatography (SiOz,
Gradient Hexane — EtOAC).

Mechanism of Action & Applications
Synthetic Utility: Quinoline Construction

The primary industrial application of CAS 71910-51-5 is its role as a precursor for substituted

quinolines. The presence of the ortho-bromide and the a,3-unsaturated system allows for

cyclization strategies, such as the intramolecular Heck reaction or radical cyclizations, to form

the quinoline core.
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Figure 1: Pathway for Transformation to Quinoline Derivatives

Pd(OAc)2, PPh3 o - HBr o
Intramolecular Heck Pd(ll) Oxidative Reductive Elimination > 2-Phenylquinoline
Addition Complex Derivatives

N-(2-bromophenyl)-
3-phenylprop-2-enamide
(CAS 71910-51-5)

Fig 1. Palladium-catalyzed cyclization of N-(2-bromophenyl)cinnamamide to 2-phenylquinoline.

Click to download full resolution via product page

Biological Pharmacophore

Research indicates that the cinnamamide scaffold possesses intrinsic biological activity.[1] The
a,B-unsaturated ketone acts as a Michael acceptor, potentially covalently modifying cysteine
residues in target proteins (e.g., kinases or bacterial enzymes).

o Antimicrobial: Cinnamamides have shown efficacy against S. aureus and M. tuberculosis
strains.

e Anticancer: The scaffold is investigated for inhibiting cell proliferation in carcinoma lines,
often serving as a template for histone deacetylase (HDAC) inhibitors.

Characterization & Quality Control

To ensure the integrity of the synthesized compound, the following NMR signals are diagnostic.

1H NMR Prediction (400 MHz, CDCls):

0 7.80-7.90 (d, 1H): Doublet for the a-proton of the alkene (trans coupling J = 15.5 Hz).

0 8.30-8.40 (br s, 1H): Amide N-H proton (deshielded).

0 7.50-7.60 (d, 1H): Doublet for the B-proton of the alkene (J = 15.5 Hz).

0 7.10-7.60 (m, 9H): Multiplet corresponding to the aromatic protons of the phenyl and 2-
bromophenyl rings. The proton ortho to the amide nitrogen on the aniline ring will be shifted
downfield due to anisotropy.

Mass Spectrometry (ESI):
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e [M+H]*: Calculated m/z 302.01 (79Br) and 304.01 (81Br) in a 1:1 ratio, confirming the
presence of the bromine atom.

Safety & Handling

e Hazards: Irritant to eyes, respiratory system, and skin. The compound contains an a,3-
unsaturated system which is a potential skin sensitizer (Michael acceptor).

o Storage: Store in a cool, dry place (2-8°C recommended) under inert atmosphere
(Argon/Nitrogen) to prevent slow oxidation or hydrolysis.

o Disposal: Dispose of as halogenated organic waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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